Cas no 1340306-43-5 ((4-methylcyclohexyl)(thiophen-3-yl)methanamine)

• Product Name: (4-methylcyclohexyl)(thiophen-3-yl)methanamine
• CAS No: 1340306-43-5
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• MDL: MFCD20408159
• CID: 5178689
• PubChem ID: 64773783
• Update Time: 2025-10-28

(4-methylcyclohexyl)(thiophen-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-methylcyclohexyl)(thiophen-3-yl)methanamine
• (4-Methylcyclohexyl)-thiophen-3-ylmethanamine
• 3-Thiophenemethanamine, α-(4-methylcyclohexyl)-

• MDL： MFCD20408159
• Inchi： 1S/C12H19NS/c1-9-2-4-10(5-3-9)12(13)11-6-7-14-8-11/h6-10,12H,2-5,13H2,1H3
• InChI Key： DYUCHFMCSSBSNK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1CCC(C)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.1
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-methylcyclohexyl)(thiophen-3-yl)methanamine

Introduction to (4-Methylcyclohexyl)(Thiophen-3-Yl)Methanamine (CAS No. 1340306-43-5)

The compound (4-methylcyclohexyl)(thiophen-3-yl)methanamine, identified by the CAS registry number 1340306-43-5, is a unique organic compound with a complex structure that combines a cyclohexane ring, a thiophene moiety, and an amine group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The structure of this compound is characterized by the presence of a 4-methylcyclohexyl group, which contributes to its stability and reactivity, and a thiophene ring at the 3-position, which introduces aromaticity and electronic properties that make it suitable for diverse chemical reactions.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery. The thiophene moiety in (4-methylcyclohexyl)(thiophen-3-yl)methanamine has been shown to enhance the bioavailability and pharmacokinetic properties of drugs. This makes it a promising candidate for use in medicinal chemistry. Additionally, the methanamine group in the compound plays a crucial role in its ability to form hydrogen bonds, which is essential for its interaction with biological targets.

The synthesis of (4-methylcyclohexyl)(thiophen-3-yl)methanamine involves a multi-step process that typically includes the coupling of the cyclohexane derivative with the thiophene moiety followed by amine functionalization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

In terms of applications, (4-methylcyclohexyl)(thiophen-3-yl)methanamine has shown potential in the development of new materials with unique electronic properties. The combination of the cyclohexane ring and thiophene group creates a molecule with excellent conjugation capabilities, making it suitable for use in organic electronics. Furthermore, its amine functionality allows for easy modification and integration into larger molecular frameworks, opening up possibilities for its use in advanced materials such as conductive polymers and semiconductors.

Recent research has also focused on the biological activity of (4-methylcyclohexyl)(thiophen-3-yl)methanamine. Studies have demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead compound in drug development. Additionally, its ability to interact with specific biological targets makes it a valuable tool for studying cellular pathways and disease mechanisms.

The chemical stability of (4-methylcyclohexyl)(thiophen-3-yl)methanamine under various conditions has been thoroughly investigated. Its resistance to oxidation and thermal degradation makes it suitable for use in harsh chemical environments. This property is particularly advantageous in industrial applications where robustness is required.

In conclusion, (4-methylcyclohexyl)(thiophen-3-yl)methanamine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as an important molecule in contemporary chemical research. As ongoing investigations continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.